![molecular formula C21H24N6O B5655542 N-methyl-4-piperidin-3-yl-N-[3-(1H-tetrazol-5-yl)benzyl]benzamide](/img/structure/B5655542.png)
N-methyl-4-piperidin-3-yl-N-[3-(1H-tetrazol-5-yl)benzyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related piperidine derivatives involves complex chemical reactions, including the introduction of functional groups, such as the tetrazole and benzamide moieties, into the piperidine ring. One common approach includes the reaction of piperidin-4-one with various reagents to introduce the desired substituents, followed by further functionalization to achieve the target compound (Bi, 2014).
Molecular Structure Analysis
The molecular structure of piperidine derivatives closely related to the compound has been extensively studied. These analyses often involve conformational studies to understand the energetics and stability of different conformers. For example, molecular interaction studies of cannabinoid receptor antagonists reveal the importance of specific conformations for receptor binding (Shim et al., 2002).
Chemical Reactions and Properties
The chemical reactivity of piperidine derivatives includes their ability to undergo various transformations, such as N-alkylation, acylation, and coupling reactions, to introduce different functional groups. These reactions are pivotal for the synthesis of complex molecules with potential biological activities (Katritzky et al., 1999).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystal structure, are crucial for their application in drug development. The crystal structure analysis provides insights into the molecular conformation, intermolecular interactions, and potential binding modes with biological targets (Mahesha et al., 2019).
Chemical Properties Analysis
Chemical properties, such as pKa, logP, and reactivity under physiological conditions, are essential for understanding the pharmacokinetics and pharmacodynamics of the compound. Studies on related compounds have shown the importance of specific functional groups in determining the overall chemical behavior and interaction with biological targets (Zhou et al., 2008).
properties
IUPAC Name |
N-methyl-4-piperidin-3-yl-N-[[3-(2H-tetrazol-5-yl)phenyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O/c1-27(14-15-4-2-5-18(12-15)20-23-25-26-24-20)21(28)17-9-7-16(8-10-17)19-6-3-11-22-13-19/h2,4-5,7-10,12,19,22H,3,6,11,13-14H2,1H3,(H,23,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFANMRCJHIMMAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)C2=NNN=N2)C(=O)C3=CC=C(C=C3)C4CCCNC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-4-piperidin-3-yl-N-[[3-(2H-tetrazol-5-yl)phenyl]methyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.